Cas no 1418277-48-1 (7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one)

• Product Name: 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one
• CAS No: 1418277-48-1
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 1105962
• PubChem ID: 83415050
• Update Time: 2025-08-04

7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one
• 7-Fluoro-1-isopropyl-1H-benzo[d]imidazol-2(3H)-one
• CS-0446235
• 7-FLUORO-1-ISOPROPYL-3H-1,3-BENZODIAZOL-2-ONE
• 7-Fluoro-1-isopropyl-1H-benzo[d]imidazol-2-ol
• 1418277-48-1
• MFCD26689537
• 4-fluoro-3-propan-2-yl-1H-benzimidazol-2-one
• 7-Fluoro-1-(propan-2-yl)-2,3-dihydro-1h-1,3-benzodiazol-2-one
• XH0082

• Inchi： 1S/C10H11FN2O/c1-6(2)13-9-7(11)4-3-5-8(9)12-10(13)14/h3-6H,1-2H3,(H,12,14)
• InChI Key： DHKRBYURBSMAOF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N(C(N2)=O)C(C)C

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one

Professional Introduction to Compound with CAS No. 1418277-48-1 and Product Name: 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one

The compound identified by the CAS number 1418277-48-1 and the product name 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzimidazole class, which is renowned for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a fluorine atom and an isopropyl substituent, contribute to its unique chemical and pharmacological properties, making it a subject of considerable interest in medicinal chemistry research.

Benzimidazolones, a subclass of benzimidazoles, have garnered attention due to their potential as scaffolds for the development of novel therapeutic agents. The specific modification of 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one with a fluorine atom at the 7-position and an isopropyl group at the 1-position enhances its interactome profile, enabling selective binding to biological targets. This compound has been extensively studied for its pharmacokinetic and pharmacodynamic characteristics, which are critical for its application in drug discovery.

Recent advancements in computational chemistry have facilitated the design and optimization of molecules like 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one. Molecular docking studies have revealed that this compound exhibits high affinity for certain enzymes and receptors implicated in various diseases. For instance, preliminary in vitro assays suggest that it may interfere with the activity of enzymes involved in inflammation and cancer progression. The fluorine atom at the 7-position is particularly noteworthy, as it can modulate metabolic stability and binding affinity through electronic effects.

The isopropyl substituent at the 1-position of the benzimidazolone ring contributes to steric hindrance, which can influence the compound's interaction with biological targets. This feature has been exploited to develop derivatives with improved solubility and bioavailability. In addition, the dihydro moiety within the benzimidazolone core enhances hydrogen bonding capabilities, which is crucial for maintaining structural integrity in biological environments.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing lead compounds. 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one serves as a prime example of how strategic functionalization can yield compounds with enhanced therapeutic potential. Its molecular framework has been investigated for its ability to modulate signaling pathways associated with neurological disorders, cardiovascular diseases, and metabolic syndromes. The compound's fluorinated aromatic ring system is particularly intriguing, as fluorine atoms are known to improve pharmacokinetic profiles by increasing lipophilicity while reducing metabolic clearance.

In vivo studies have begun to elucidate the pharmacological effects of 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one in animal models. Initial findings indicate that it exhibits promising activity against certain cancer cell lines by inhibiting key survival pathways. The compound's ability to cross the blood-brain barrier has also been explored, raising possibilities for its use in treating central nervous system disorders. These preclinical results underscore its potential as a therapeutic agent and highlight the need for further investigation into its mechanism of action.

The synthesis of 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one involves multi-step organic reactions that showcase modern synthetic methodologies. Advanced catalytic processes have been employed to introduce the fluorine atom efficiently while maintaining high regioselectivity. The incorporation of protective groups ensures that reactive sites within the molecule are selectively modified without unintended side reactions. Such synthetic strategies are essential for producing complex heterocyclic compounds like this one in scalable quantities for research and development purposes.

The role of fluorine-containing compounds in drug discovery cannot be overstated. The unique electronic properties of fluorine atoms allow them to participate in diverse non-covalent interactions with biological targets, thereby enhancing binding affinity and selectivity. In 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one, the fluorine atom at the 7-position likely engages in π-stacking interactions with aromatic residues in proteins, contributing to its observed potency. This phenomenon has been leveraged to develop a new generation of drugs that exhibit superior pharmacological profiles compared to their non-fluorinated counterparts.

As computational tools continue to evolve, virtual screening techniques have become indispensable in identifying promising candidates like 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one from vast chemical libraries. These methods enable researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further accelerated this process by providing predictive models based on large datasets of known bioactive compounds.

The future prospects for 7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one are bright given its multifaceted potential applications. Ongoing studies aim to explore its efficacy in treating resistant forms of cancer by targeting novel molecular pathways. Additionally, researchers are investigating its role as an adjuvant therapy for chronic inflammatory diseases where modulation of immune responses is crucial. The compound's structural versatility also opens avenues for designing analogs with improved pharmacokinetic properties or enhanced target specificity.

In conclusion,7-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one (CAS No. 1418277-48-1) represents a significant contribution to pharmaceutical chemistry due to its innovative structure and promising biological activities. Its unique combination of functional groups—fluorine substitution and isopropyl moiety—makes it a valuable scaffold for developing novel therapeutics targeting various diseases. As research progresses，this compound will continue to be a focal point for medicinal chemists seeking to address unmet medical needs through rational drug design approaches。